Methacrolein
Methacrolein
Methacrolein on oxidation over heteropoly acid catalysts (mainly 12-molybdophosphoric acid) at 300°C yields methacrylic acid. It is the major product of isoprene oxidation.
Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva.
Methacrolein is an enal.
Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics.
Brand Name:
Vulcanchem
CAS No.:
78-85-3
VCID:
VC21119386
InChI:
InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3
SMILES:
CC(=C)C=O
Molecular Formula:
C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight:
70.09 g/mol
Methacrolein
CAS No.: 78-85-3
Cat. No.: VC21119386
Molecular Formula: C4H6O
CH3CH=CHCHO
C4H6O
CH2=C(CH3)CHO
C4H6O
Molecular Weight: 70.09 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methacrolein on oxidation over heteropoly acid catalysts (mainly 12-molybdophosphoric acid) at 300°C yields methacrylic acid. It is the major product of isoprene oxidation. Methacrolein, also known as methacrylaldehyde, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. Methacrolein exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methacrolein has been primarily detected in saliva. Methacrolein is an enal. Methacrylaldehyde appears as a colorless liquid. Less dense than water. May be toxic by ingestion, inhalation and skin absorption. Severely irritating to skin and eyes. Used to make plastics. |
|---|---|
| CAS No. | 78-85-3 |
| Molecular Formula | C4H6O CH3CH=CHCHO C4H6O CH2=C(CH3)CHO C4H6O |
| Molecular Weight | 70.09 g/mol |
| IUPAC Name | 2-methylprop-2-enal |
| Standard InChI | InChI=1S/C4H6O/c1-4(2)3-5/h3H,1H2,2H3 |
| Standard InChI Key | STNJBCKSHOAVAJ-UHFFFAOYSA-N |
| SMILES | CC(=C)C=O |
| Canonical SMILES | CC(=C)C=O |
| Boiling Point | 68.4 °C 104 °C 68 °C |
| Colorform | COLORLESS LIQUID |
| Flash Point | 35 °F (NFPA, 2010) 35 °F (2 °C) (OPEN CUP) 13 °C c.c. -15 °C |
| Melting Point | -81.0 °C -81 °C -76.5 °C (trans), -69 °C (cis) |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator